Cas no 2589-39-1 (9,10-Anthracenedione,1,4-dihydroxy-2-methyl-)

9,10-Anthracenedione,1,4-dihydroxy-2-methyl- structure
2589-39-1 structure
Product Name:9,10-Anthracenedione,1,4-dihydroxy-2-methyl-
CAS No:2589-39-1
MF:C15H10O4
MW:254.237504482269
CID:266920
PubChem ID:99300
Update Time:2025-04-19

9,10-Anthracenedione,1,4-dihydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,1,4-dihydroxy-2-methyl-
    • 1,4-dihydroxy-2-methylanthracene-9,10-dione
    • 1,4-Dihydroxy-2-methyl-9,10-anthrachinon
    • 1,4-dihydroxy-2-methyl-9,10-anthraquinone
    • 1,4-dihydroxy-2-methylanthra-9,10-qionone
    • 1,4-dihydroxy-2-methylanthraquinone
    • 1,4-dihydroxy-3-methylanthracene-9,10-dione
    • 2-methyl-1,4-dihydroxy-9,10-anthraquinone
    • 2-Methyl-1,4-dihydroxyanthraquinone
    • AC1L40SR
    • C10329
    • CCRIS 6436
    • SureCN595078
    • 2589-39-1
    • Q27103832
    • 9,10-Anthracenedione, 1,4-dihydroxy-2-methyl- (9CI)
    • Methylchinizarin
    • CHEBI:28677
    • 9, 1,4-dihydroxy-2-methyl-
    • 1,4-DIHYDROXY-2-METHYL-9,10-ANTHRACENEDIONE
    • E87925
    • NSC-208739
    • NSC 208739
    • V02O0Q7MPT
    • 9,10-Anthracenedione, 1,4-dihydroxy-2-methyl-
    • 3-METHYLQUINIZARIN
    • NSC208739
    • JXHLSZPLSSDYCF-UHFFFAOYSA-N
    • UNII-V02O0Q7MPT
    • SCHEMBL595078
    • DTXSID30180541
    • 2-METHYLQUINIZARIN
    • ANTHRAQUINONE, 1,4-DIHYDROXY-2-METHYL-
    • 1,4-Dihydroxy-3-methylanthraquinone
    • Inchi: 1S/C15H10O4/c1-7-6-10(16)11-12(13(7)17)15(19)9-5-3-2-4-8(9)14(11)18/h2-6,16-17H,1H3
    • InChI Key: JXHLSZPLSSDYCF-UHFFFAOYSA-N
    • SMILES: OC1=C(C)C=C(C2C(C3C=CC=CC=3C(C=21)=O)=O)O

Computed Properties

  • Exact Mass: 254.0579
  • Monoisotopic Mass: 254.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.476
  • Boiling Point: 494.1°Cat760mmHg
  • Flash Point: 266.7°C
  • Refractive Index: 1.709
  • PSA: 74.6
  • LogP: 2.18160

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